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Compound of Interest
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Cat. No.: B12377363

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Infigratinib is a fibroblast growth factor receptor (FGFR) kinase inhibitor used in the treatment of

certain types of cancer, such as cholangiocarcinoma. Accurate and precise quantification of

infigratinib in biological matrices is crucial for pharmacokinetic studies, therapeutic drug

monitoring, and bioequivalence studies. This document provides detailed application notes and

protocols for the analysis of infigratinib using Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.

Signaling Pathway of Infigratinib
Infigratinib functions by inhibiting the FGFR signaling pathway, which, when dysregulated, can

lead to tumor cell proliferation, survival, and migration. The diagram below illustrates the

mechanism of action of infigratinib.
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Caption: Infigratinib inhibits FGFR autophosphorylation and downstream signaling.

Experimental Protocols
This section details the methodologies for sample preparation, chromatographic separation,

and mass spectrometric detection of infigratinib.
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Sample Preparation
The choice of sample preparation method depends on the matrix and the desired level of

cleanliness. Both liquid-liquid extraction (LLE) and protein precipitation (PPT) have been

successfully employed.

Protocol 1: Liquid-Liquid Extraction (LLE)[1]

To 200 µL of plasma sample, add 25 µL of internal standard (IS) working solution (e.g.,

Dasatinib).

Add 2.5 mL of ethyl acetate as the extraction solvent.

Vortex mix for 10 minutes at 500 rpm.

Centrifuge at 5,000 rpm for 5 minutes at 5°C.

Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen at 45°C.

Reconstitute the residue in 250 µL of the mobile phase.

Vortex for 1 minute and inject 5 µL into the LC-MS/MS system.

Protocol 2: Protein Precipitation (PPT)

To 50 µL of plasma sample, add 250 µL of ice-cold methanol or acetonitrile containing the

internal standard.

Vortex mix for 10 minutes to precipitate proteins.

Centrifuge at 13,000 g for 10 minutes at 4°C.

Transfer 150 µL of the supernatant to a clean autosampler vial.

Inject an aliquot (e.g., 3-5 µL) into the LC-MS/MS system.

Liquid Chromatography
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The following are examples of chromatographic conditions that can be adapted based on the

available instrumentation and column.

Table 1: Chromatographic Conditions

Parameter Condition A Condition B Condition C

Column
Orosil C18 (150 x 4.6

mm, 3 µm)[2]

Phenomenex SB-C18

(250 x 4.6 mm, 5 µm)

[1]

ACQUITY UPLC BEH

C18 (50 x 2.1 mm, 1.7

µm)

Mobile Phase A
0.1% Formic Acid in

Water

0.1% v/v Formic Acid

in Water[1]

0.1% Formic Acid in

Water

Mobile Phase B Acetonitrile Acetonitrile[1] Acetonitrile

Gradient/Isocratic Isocratic Isocratic[1] Gradient

Composition 80:20 (B:A) 80:20 (B:A)[1]

0-0.5 min (10% B),

0.5-1.0 min (90% B),

1.0-1.4 min (90% B),

1.4-1.5 min (10% B)

Flow Rate 0.8 mL/min[2] 0.9 mL/min[1] 0.3 mL/min

Column Temperature 40°C 40°C 40°C

Injection Volume 5 µL 5 µL 3 µL

Run Time ~7 minutes 6.5 minutes[1] 2.0 minutes

Mass Spectrometry
The mass spectrometer should be operated in the positive electrospray ionization (ESI) mode,

with detection performed using Multiple Reaction Monitoring (MRM).

Table 2: Mass Spectrometry Parameters
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Parameter Infigratinib
Internal Standard
(Dasatinib)

Internal Standard
(Imatinib)

Precursor Ion (m/z) 561.21 or 560.19 488.16 494.5

Product Ion (m/z) 297.18 or 189.13 140.02 394.5

Ionization Mode ESI Positive ESI Positive ESI Positive

Collision Energy (eV)
Instrument dependent,

typically 20-40 eV

Instrument dependent,

typically 25-35 eV

Instrument dependent,

typically 20-30 eV

Cone Voltage (V)
Instrument dependent,

typically 20-40 V

Instrument dependent,

typically 30-50 V

Instrument dependent,

typically 25-45 V

Capillary Voltage (kV) ~2.0 - 3.5 ~2.0 - 3.5 ~2.0 - 3.5

Desolvation

Temperature (°C)
~350 - 500 ~350 - 500 ~350 - 500

Data Presentation and Method Validation
A summary of typical quantitative data and validation parameters from published methods is

presented below.

Table 3: Quantitative Data and Validation Summary

Parameter Result

Linearity Range 1 - 1640 ng/mL[2]

Correlation Coefficient (r²) > 0.99[1]

Precision (%CV) < 15%

Accuracy (% Bias) 85 - 115%

Mean Recovery 96.36% - 98.14%[2]

Lower Limit of Quantification (LLOQ) 1 ng/mL[2]
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Experimental Workflow
The following diagram outlines the general workflow for the LC-MS/MS analysis of infigratinib in

biological samples.

Infigratinib LC-MS/MS Analysis Workflow
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Caption: General workflow for infigratinib analysis.

Key Instrument Parameters Relationship
The interplay of various instrument parameters is critical for achieving optimal sensitivity and

selectivity.

Key LC-MS/MS Instrument Parameter Relationships
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Caption: Interrelationship of key LC-MS/MS parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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